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Compound of Interest

Compound Name: 2,5-Dimethyl-3-furoic acid

cat. No.: B1294974

An In-depth Technical Guide to 2,5-Dimethylfuran-3-carboxylic Acid

Introduction

Furan derivatives are a significant class of heterocyclic compounds that form the core structure
of many pharmacologically active molecules.[1][2][3] Their diverse biological activities,
including antimicrobial, anti-inflammatory, and anticancer properties, make them a subject of
intense interest for researchers in medicinal chemistry and drug development.[2] This guide
provides a comprehensive technical overview of 2,5-Dimethyl-3-furoic acid, a substituted
furan derivative, focusing on its chemical identity, physicochemical properties, synthesis, and
biological significance.

The formal IUPAC name for this compound is 2,5-dimethylfuran-3-carboxylic acid.[4][5] It is
also commonly known by synonyms such as 2,5-Dimethyl-3-furoic acid and Pyrotritaric acid.

[4]

Physicochemical and Spectroscopic Data

Quantitative data for 2,5-dimethylfuran-3-carboxylic acid is summarized below for easy
reference. These properties are critical for its handling, characterization, and application in
experimental settings.

Physicochemical Properties
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Property Value Source

2,5-dimethylfuran-3-carboxylic

IUPAC Name acid [4]1(5]
CAS Number 636-44-2 416171
Molecular Formula C7HsOs3 [4107118]
Molecular Weight 140.14 g/mol [41161[8]
Melting Point 137-140 °C [6][8]
Appearance Powder [6][8]
SMILES Cclcc(C(0)=0)c(C)ol [5][6][8]
InChikey CNTHHNPBADVTRY- (506]

UHFFFAOYSA-N

Predicted Mass Spectrometry Data

The following table presents the predicted collision cross-section (CCS) values for various
adducts of 2,5-dimethylfuran-3-carboxylic acid, which are essential for mass spectrometry-
based identification and analysis.

Adduct m/z Predicted CCS (A2
[M+H]* 141.05463 124.6
[M+Na]* 163.03657 134.2
[M-H]- 139.04007 1285
[M+NHa]* 158.08117 146.5
[M+K]* 179.01051 134.4
[M+HCOO]~- 185.04555 148.0

Data sourced from
PubChemlLite predictions.[9]
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Synthesis of 2,5-Dimethylfuran-3-carboxylic Acid

The synthesis of substituted furans can often be achieved through methods like the Paal-Knorr
furan synthesis, which involves the acid-catalyzed cyclization of a 1,4-dicarbonyl compound.
[10] For 2,5-dimethylfuran-3-carboxylic acid, a viable pathway involves the cyclization of an
appropriate precursor followed by hydrolysis.

Synthesis Workflow Diagram

The following diagram illustrates a logical workflow for the synthesis of 2,5-dimethylfuran-3-
carboxylic acid, starting from diethyl 2,3-diacetylsuccinate.
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Step 1: Cyclization

Diethyl 2,3-diacetylsuccinate

HCI (aq) Heat (Reflux)

Ethyl 2,5-dimethylfuran-3-carboxylate

Purification
|

]
Step 2: Hydrolysis
Y

Ethyl 2,5-dimethylfuran-3-carboxylate

Base (e.g., NaOH)

Acidification (e.g., HCI)

2,5-Dimethylfuran-3-carboxylic acid

Click to download full resolution via product page

Caption: Synthesis workflow for 2,5-dimethylfuran-3-carboxylic acid.
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Experimental Protocol

This protocol is based on the principles of acid-catalyzed cyclization of 1,4-dicarbonyl

compounds followed by ester hydrolysis, adapted from related syntheses.[11][12]

Step 1: Synthesis of Ethyl 2,5-dimethylfuran-3-carboxylate

To a round-bottom flask, add diethyl 2,3-diacetylsuccinate.
Add a solution of hydrochloric acid (e.g., 1N HCI).

Heat the mixture to reflux for a specified period (e.g., 1-2 hours), monitoring the reaction
progress by Thin Layer Chromatography (TLC).

After cooling to room temperature, perform a liquid-liquid extraction using a suitable organic
solvent, such as diethyl ether.

Collect the organic layers and wash sequentially with water and brine.

Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate the solvent
under reduced pressure.

Purify the resulting crude product, ethyl 2,5-dimethylfuran-3-carboxylate, using column
chromatography.

Step 2: Hydrolysis to 2,5-Dimethylfuran-3-carboxylic Acid

Dissolve the purified ethyl 2,5-dimethylfuran-3-carboxylate in a suitable solvent (e.g.,
ethanol).

Add an aqueous solution of a strong base, such as sodium hydroxide (NaOH), to the
mixture.

Heat the reaction mixture to reflux and stir until the hydrolysis is complete (monitored by
TLC).

Cool the reaction mixture to room temperature and remove the organic solvent under
reduced pressure.
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Acidify the remaining aqueous solution to a low pH (e.g., pH 2) by the dropwise addition of
concentrated hydrochloric acid, which will precipitate the carboxylic acid product.

Collect the solid precipitate by vacuum filtration.
Wash the solid with cold water to remove residual salts.

Recrystallize the crude product from a suitable solvent system to obtain pure 2,5-
dimethylfuran-3-carboxylic acid.

Biological and Pharmacological Context

The furan nucleus is a privileged scaffold in medicinal chemistry, recognized for its ability to

interact with various biological targets.[1] Furan-containing compounds have demonstrated a

wide spectrum of pharmacological activities.

Known Activities of Furan Derivatives

Antimicrobial Activity: Many furan derivatives exhibit potent antibacterial and antifungal
properties.[13][14][15] For instance, nitrofurantoin is a furan-based antibiotic used to treat
urinary tract infections.[2] Research on related furoic acids has shown interesting antifungal
activity.[13]

Anti-inflammatory Activity: Certain furan derivatives have been identified as effective anti-
inflammatory agents.[2]

Broader Pharmacological Potential: The furan ring serves as a bioisostere for other aromatic
rings like phenyl, offering modified electronic and steric properties that can enhance drug-
receptor interactions and improve metabolic stability.[1] This versatility has led to the
inclusion of furan moieties in drugs targeting a range of conditions, including hypertension,
ulcers, and cancer.[1][2]

While specific, extensive biological data for 2,5-dimethylfuran-3-carboxylic acid is not widely

published in the reviewed literature, its structure is analogous to other biologically active furoic

acids. This suggests it is a valuable candidate for screening in drug discovery programs,

particularly in the search for novel antimicrobial and anti-inflammatory agents.
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Logical Relationship of Furan Core to Bioactivity

The following diagram illustrates the relationship between the core furan structure and its
potential applications in drug development, driven by its diverse bioactivities.
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Caption: Furan scaffold as a source of diverse biological activities.

Conclusion

2,5-Dimethylfuran-3-carboxylic acid is a well-defined chemical entity with potential applications
in pharmaceutical research and development. This guide has provided essential data on its
identity, properties, and a logical synthesis pathway. Given the established pharmacological
importance of the furan scaffold, this compound represents a valuable building block for the
synthesis of novel therapeutic agents. Further investigation into its specific biological activities
is warranted to fully explore its potential in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.orientjchem.org/vol41no4/clinical-pharmaceutical-applications-and-bioactivity-of-furan-containing-compounds-a-mini-review/
https://www.orientjchem.org/vol41no4/clinical-pharmaceutical-applications-and-bioactivity-of-furan-containing-compounds-a-mini-review/
https://www.wisdomlib.org/science/journal/world-journal-of-pharmaceutical-research/d/doc1384407.html
https://www.ijabbr.com/article_711883_d17a3a25d4a22b520a3a8fa51759e4f1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethyl-3-furoic-acid
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/aromatic-carboxylic-acids/mm636442
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/aromatic-carboxylic-acids/mm636442
https://www.sigmaaldrich.com/US/en/product/aldrich/440728
https://www.scbt.com/p/2-5-dimethyl-3-furoic-acid-636-44-2
https://www.sigmaaldrich.com/SG/en/product/aldrich/440728
https://pubchemlite.lcsb.uni.lu/e/compound/69465
https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_2_5_Diphenylfuran_3_4_dicarboxylic_Acid.pdf
https://patents.google.com/patent/CN101486696B/en
https://patents.google.com/patent/CN101486696B/en
https://patents.google.com/patent/CN101486694B/en
https://patents.google.com/patent/CN101486694B/en
https://pubmed.ncbi.nlm.nih.gov/3691788/
https://pubmed.ncbi.nlm.nih.gov/3691788/
https://pubmed.ncbi.nlm.nih.gov/3691788/
https://www.researchgate.net/publication/6699158_25-dimethyl-4-hydroxy-32H-furanone_DMHF_antimicrobial_compound_with_cell_cycle_arrest_in_nosocomial_pathogens
https://pubmed.ncbi.nlm.nih.gov/17097685/
https://pubmed.ncbi.nlm.nih.gov/17097685/
https://www.benchchem.com/product/b1294974#2-5-dimethyl-3-furoic-acid-iupac-name
https://www.benchchem.com/product/b1294974#2-5-dimethyl-3-furoic-acid-iupac-name
https://www.benchchem.com/product/b1294974#2-5-dimethyl-3-furoic-acid-iupac-name
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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